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Compound of Interest

Magnesium dihydrogen
Compound Name:
pyrophosphate

Cat. No.: B12731149

An In-depth Technical Guide to Magnhesium
Dihydrogen Pyrophosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of magnesium dihydrogen
pyrophosphate, detailing its chemical structure, properties, synthesis, and relevant
experimental protocols. The information is intended to support research and development
activities in the pharmaceutical and chemical sciences.

Chemical Structure and Properties

Magnesium dihydrogen pyrophosphate, also known as acid magnesium pyrophosphate, is
an inorganic compound with the chemical formula MgH2P207.[1][2][3] It is the acidic
magnesium salt of diphosphoric acid.[2][3] The structure consists of a magnesium cation
(Mg?*) ionically bonded to the dihydrogen pyrophosphate anion (H2P20727). The anion is
characterized by two phosphorus atoms linked via a bridging oxygen atom (a P-O-P bond), with
two protons (H™*) attached to two of the terminal oxygen atoms.

Synonyms: Magnesium dihydrogen diphosphate, Acid magnesium pyrophosphate,
Monomagnesium dihydrogen pyrophosphate[3][4] CAS Number: 20768-12-1[1][2][3]
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The compound is a white, odorless, crystalline powder.[2][3] It is slightly soluble in water and
practically insoluble in ethanol.[2][3] In the presence of water, it can undergo slow hydrolysis to
form monomagnesium phosphate (Mg(Hz2P0a4)2).[2]

Quantitative Data Summary

The following table summarizes the key quantitative specifications for magnesium dihydrogen
pyrophosphate, primarily based on food-grade standards which are often used as a baseline
for reagent quality in various applications.

Property Value Reference(s)
Chemical Formula MgH2P207 [2][3]
Formula Weight 200.25 g/mol [3]
Assay (as P20s) 68.0% - 70.5% [3]
Assay (as MgO) 18.0% - 20.5% [3]
Solubility in Water Approx. 1.0 g/L [2]
Loss on Ignition < 12% (800°C, 30 min) [3]
Orthophosphate Impurity <4% [3]
Fluoride Impurity < 20 mg/kg [3]
Aluminum Impurity < 50 mg/kg [3]
Arsenic Impurity <1 mg/kg [3]
Cadmium Impurity < 1 mg/kg [3]
Lead Impurity <1 mg/kg [3]

Synthesis and Applications

Synthesis Workflow

The industrial synthesis of magnesium dihydrogen pyrophosphate involves a controlled
neutralization reaction. An aqueous dispersion of magnesium hydroxide is slowly added to
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phosphoric acid until a molar ratio of approximately 1:2 between magnesium and phosphorus
is achieved.[2][3] The reaction temperature is maintained below 60°C. Following the reaction, a
small amount of hydrogen peroxide (around 0.1%) is typically added to oxidize any impurities.
[2][3] The final product is obtained after drying and milling the resulting slurry.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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